Cas no 1804851-29-3 (2-Bromomethyl-3-cyano-5-mercaptobenzoic acid)

• Product Name: 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid
• CAS No: 1804851-29-3
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 4961360
• Update Time: 2025-06-08

2-Bromomethyl-3-cyano-5-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid

• Inchi： 1S/C9H6BrNO2S/c10-3-8-5(4-11)1-6(14)2-7(8)9(12)13/h1-2,14H,3H2,(H,12,13)
• InChI Key： DPCAQQMOYGCMHM-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(=CC=1C(=O)O)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid

Comprehensive Overview of 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid (CAS No. 1804851-29-3)

2-Bromomethyl-3-cyano-5-mercaptobenzoic acid (CAS No. 1804851-29-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique bromomethyl, cyano, and mercapto functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a benzoic acid backbone, makes it particularly valuable for researchers exploring novel drug candidates, advanced materials, and catalytic systems.

The growing interest in 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid is closely tied to its potential applications in pharmaceutical development. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on compounds that can serve as building blocks for small-molecule inhibitors and bioconjugates. The presence of both electrophilic (bromomethyl) and nucleophilic (mercapto) groups in this compound allows for selective modifications, making it a valuable tool for structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid has been explored as a precursor for environmentally friendly transformations. Recent trends in catalysis and biocompatible reactions highlight the demand for intermediates that minimize waste and reduce reliance on hazardous reagents. The cyano group in this compound, for instance, can be selectively reduced or hydrolyzed under mild conditions, aligning with the principles of atom economy and renewable feedstocks.

Another area of interest is the compound's role in material science, particularly in the design of functional polymers and self-assembling systems. The mercapto group offers opportunities for thiol-ene click chemistry, a widely used strategy for constructing polymeric networks with tailored properties. Additionally, the bromomethyl moiety can participate in cross-coupling reactions, enabling the incorporation of this compound into advanced materials for optoelectronics or sensor applications.

From a synthetic chemistry perspective, 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid presents intriguing challenges and opportunities. Its multifunctional nature requires careful optimization of reaction conditions to avoid side reactions, such as disulfide formation or debromination. Researchers often employ protective group strategies or microwave-assisted synthesis to enhance yields and selectivity. These methodologies are frequently discussed in forums and publications focused on organic synthesis optimization and high-throughput screening.

The compound's analytical characterization is another critical aspect, with techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis being essential for quality control. Given the increasing demand for high-purity intermediates in drug discovery, reliable analytical data for 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid is a recurring topic in scientific literature and industry reports.

In summary, 2-Bromomethyl-3-cyano-5-mercaptobenzoic acid (CAS No. 1804851-29-3) is a multifaceted compound with broad applicability across life sciences and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug design, sustainable chemistry, and nanotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.